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Compound of Interest

Compound Name: 3-Benzoylpropionic acid

Cat. No.: B119457

An In-depth Technical Guide to 3-Benzoylpropionic Acid

This technical guide provides a comprehensive overview of 3-Benzoylpropionic acid,
including its chemical structure, molecular weight, physicochemical properties, synthesis
protocols, and applications, tailored for researchers, scientists, and professionals in drug
development.

Core Compound Identity

3-Benzoylpropionic acid, systematically named 4-oxo-4-phenylbutanoic acid, is a keto-
carboxylic acid. It is characterized by a butyric acid backbone with a phenyl ketone substituent
at the 4-position.[1]

Structural Formula:

Molecular Formula: C10H1003[1][2]

Linear Formula: CeHsCOCH2CH2COOH][3]

SMILES: C1=CC=C(C=C1)C(=0)CCC(=0)O[1][4]

InChl: InChl=1S/C10H1003/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,13)[1][4]

Molecular Weight:
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The molecular weight of 3-Benzoylpropionic acid is 178.18 g/mol .[1][2][3][5]

Physicochemical Data

The key physicochemical properties of 3-Benzoylpropionic acid are summarized in the table
below for easy reference and comparison.

Property Value Reference(s)
CAS Number 2051-95-8 (21131141151
White to cream crystalline
Appearance [4][5]
powder
Melting Point 114-117 °C [6]

Soluble in organic solvents like
Solubility ethanol and acetone; limited [4]

solubility in water.

pKa (Predicted) 453 +0.17 [5]

Synthesis and Experimental Protocols

The most common laboratory synthesis of 3-Benzoylpropionic acid is through the Friedel-
Crafts acylation of benzene with succinic anhydride, using anhydrous aluminum chloride as a
catalyst.[7][8] This reaction is a classic example of electrophilic aromatic substitution.

Experimental Protocol: Friedel-Crafts Acylation

This section details a standard procedure for the synthesis of 3-Benzoylpropionic acid.
Materials:

e Succinic anhydride

e Dry, thiophene-free benzene

e Anhydrous aluminum chloride (powdered)
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Concentrated hydrochloric acid

Anhydrous sodium carbonate

Activated charcoal

Water

Equipment:

Three-necked round-bottom flask

» Reflux condensers

e Mechanical stirrer

e Dropping funnel

¢ Heating mantle or oil bath

o Steam distillation apparatus

 Suction filtration assembly (Buchner funnel and flask)
» Beakers

Procedure:

e Reaction Setup: In a three-necked round-bottom flask equipped with a stirrer and reflux
condensers, combine 5 g of succinic anhydride and 4.5 mL of dry benzene.

o Catalyst Addition: With continuous stirring, add 6.67 g of anhydrous aluminum chloride to the
flask all at once.

o Reaction: Heat the mixture to reflux using an oil bath and maintain reflux with stirring for 30
minutes.

e Hydrolysis: Cool the reaction flask in an ice-water bath. Slowly and cautiously add 300 mL of
water through a dropping funnel to decompose the aluminum chloride complex.
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» Benzene Removal: Remove the excess benzene by steam distillation.

e Crude Product Isolation: Transfer the hot mixture to a beaker. The crude 3-
Benzoylpropionic acid will separate as an oil that solidifies upon cooling. Collect the solid
by filtration.

e Purification:

o Dissolve the crude product in a boiling solution of 75 g of anhydrous sodium carbonate in
500 mL of water.

o Add 4 g of activated charcoal to the hot solution, stir for several minutes to decolorize, and
then filter the hot solution by suction.

o Cool the clear filtrate and carefully acidify it with concentrated hydrochloric acid to
precipitate the purified 3-Benzoylpropionic acid.

» Final Product Collection: Collect the purified crystalline product by suction filtration, wash
with cold water, and air dry.

Applications in Research and Drug Development

3-Benzoylpropionic acid is a valuable building block in organic synthesis due to its
bifunctional nature (a ketone and a carboxylic acid).

» Intermediate in Synthesis: It is widely used as an intermediate for the preparation of more
complex organic compounds, including pharmaceuticals and agrochemicals.[4][9]

o Pharmaceutical Precursor: It serves as a key precursor in the synthesis of various
therapeutic drugs.[8]

o Chemical Reagent: It has been employed as a reagent for protecting alcohols as keto esters
and in oligonucleotide synthesis.[5][6][9] It has also been investigated for its potential as a
fungicide.[9]

Mandatory Visualization
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The following diagram illustrates the experimental workflow for the synthesis and purification of
3-Benzoylpropionic acid.

Experimental Workflow for 3-Benzoylpropionic Acid Synthesis

Reactants Mixing
(Benzene + Succinic Anhydride
+ AICls)

Friedel-Crafts Acylation
(Reflux)

Hydrolysis

(Addition of H20)

Solvent Removal
(Steam Distillation)

Crude Product Isolation
(Precipitation & Filtration)

'

Purification
(Na2COs Dissolution,
Charcoal Treatment,

Acidification)

Filtration & Drying

Final Product

(Pure 3-Benzoylpropionic Acid)
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Caption: Workflow for the synthesis and purification of 3-Benzoylpropionic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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